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Compound of Interest

Compound Name: 5-Bromo-2-fluoropyridine

Cat. No.: B045044 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and efficient

laboratory environment is paramount. This guide provides essential safety and logistical

information for handling 5-Bromo-2-fluoropyridine, a key reagent in the synthesis of

innovative therapeutics. Adherence to these protocols is critical for minimizing risk and ensuring

the integrity of your research.

Essential Safety Information
5-Bromo-2-fluoropyridine is a combustible liquid that is harmful if swallowed or inhaled and

causes skin and serious eye irritation.[1][2] It may also cause respiratory irritation.[1][3] The

following tables summarize the key safety and physical property data for this compound.
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritant (Category

2)
GHS07 Warning

H315: Causes skin

irritation.[1][3]

Eye Irritant (Category

2)
GHS07 Warning

H319: Causes serious

eye irritation.[1][3]

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

GHS07 Warning

H335: May cause

respiratory irritation.[1]

[3]

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[2][4]

Acute Toxicity, Dermal

(Category 4)
GHS07 Warning

H311: Toxic in contact

with skin.[1][2]

Acute Toxicity,

Inhalation (Category

4)

GHS07 Warning
H332: Harmful if

inhaled.[1][2]

Flammable Liquid

(Category 4)
None Warning

H227: Combustible

liquid.[1][5]
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Property Value

Chemical Formula C5H3BrFN

CAS Number 766-11-0

Molecular Weight 175.99 g/mol [6]

Appearance Colorless to light yellow liquid[3][7]

Boiling Point 162-164 °C at 760 mmHg[3][6][8]

Density 1.71 g/mL at 25 °C[6][8]

Flash Point 73 °C (163.4 °F) - closed cup[1][5][6]

Operational Plan: From Receipt to Reaction
A systematic approach to handling 5-Bromo-2-fluoropyridine is crucial to minimize exposure

and prevent accidents. The following workflow outlines the key steps for safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://par.nsf.gov/servlets/purl/10302633
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-8-decontamination-disinfection-and-spill-response
https://riskmanagement.sites.olt.ubc.ca/files/2024/01/Organic-solvent-waste_2024.pdf
https://www.benchchem.com/product/b045044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for 5-Bromo-2-fluoropyridine

Preparation

Handling

Cleanup & Disposal

Review SDS

Don Appropriate PPE

Ensure Fume Hood is Operational

Weighing in Fume Hood

Transfer using appropriate tools

Perform reaction in fume hood

Decontaminate Glassware

Manage Spills

Segregate and Label Waste

Dispose of Waste

Click to download full resolution via product page

Safe handling workflow for 5-Bromo-2-fluoropyridine.
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Step-by-Step Handling Procedure:
Preparation:

Review the Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for 5-
Bromo-2-fluoropyridine.[1][3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including:

Eye Protection: Safety glasses with side-shields or chemical splash goggles conforming

to EN166 (EU) or NIOSH (US) standards.[1][3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before

each use.[3][9]

Body Protection: A laboratory coat and, if necessary, impervious clothing.[1]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.

[3] If ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor

cartridge.[9]

Engineering Controls: Ensure a certified chemical fume hood is operational. An eyewash

station and safety shower must be readily accessible.[3]

Handling:

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical

fume hood to minimize inhalation exposure.[10] Use appropriate, clean tools for transfers

to avoid contamination and spills.

Reaction Setup: Perform all reactions in a chemical fume hood. Keep the container tightly

closed when not in use.[3] Avoid contact with skin and eyes.[1]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention if irritation persists.[1][3]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[1][11] Seek medical advice if skin irritation occurs.[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you

feel unwell, seek medical advice.[1][3]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]

Experimental Protocol: Suzuki Cross-Coupling
Reaction
5-Bromo-2-fluoropyridine is a versatile building block in organic synthesis. The following is a

representative protocol for a Suzuki cross-coupling reaction, a common application for this

compound.

Reaction Scheme:

Materials:

5-Bromo-2-fluoropyridine

Arylboronic acid

Palladium catalyst (e.g., Pd(PPh3)4)

Base (e.g., K2CO3 or K3PO4)[12]

Solvent (e.g., 1,4-dioxane and water)[13]

Inert gas (Nitrogen or Argon)

Procedure:

Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 5-
Bromo-2-fluoropyridine (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0

mmol).[14]
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Inert Atmosphere: Seal the flask and purge with an inert gas for 10-15 minutes.

Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., 5

mol%).

Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water 4:1 v/v).

Reaction: Heat the reaction mixture to the desired temperature (typically 85-100 °C) with

vigorous stirring.[13]

Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

[14]

Disposal Plan: Ensuring a Safe and Compliant
Laboratory
Proper disposal of 5-Bromo-2-fluoropyridine and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. As a halogenated organic

compound, it requires specific disposal procedures.

Step-by-Step Disposal Procedure:
Segregation:

Collect all waste containing 5-Bromo-2-fluoropyridine, including unused product,

reaction residues, and contaminated materials (e.g., gloves, wipes, and silica gel), in a

designated and clearly labeled "Halogenated Organic Waste" container.[3][15]

Crucially, do not mix halogenated waste with non-halogenated waste streams.[6] This is

because the disposal methods differ, and cross-contamination can lead to increased
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disposal costs and regulatory issues.[6]

Containerization:

Use a chemically compatible, leak-proof container with a secure screw-top cap.[6] The

container should be in good condition.

Leave at least 10% headspace in the container to allow for expansion.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "5-
Bromo-2-fluoropyridine," and an approximate concentration of the contents.[1] Do not

use abbreviations.

The label should also indicate the associated hazards (e.g., "Combustible," "Toxic,"

"Irritant").

Storage:

Store the sealed waste container in a designated, well-ventilated satellite accumulation

area within the laboratory.

Ensure the storage area is away from incompatible materials such as strong oxidizing

agents, acids, and bases.[4]

Spill Management:

Small Spills: In a fume hood, absorb the spill with an inert, non-combustible material like

sand, earth, or vermiculite.[3] Collect the absorbed material in a sealed container for

disposal as halogenated waste. Decontaminate the spill area.

Large Spills: Evacuate the area immediately. If safe to do so, contain the spill to prevent it

from spreading. Contact your institution's Environmental Health and Safety (EHS)

department for assistance.

Disposal:
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Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor. Follow all local, state, and federal

regulations for hazardous waste disposal.[3]

By implementing these comprehensive safety, handling, and disposal protocols, you can

confidently and responsibly utilize 5-Bromo-2-fluoropyridine in your research endeavors,

fostering a culture of safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 5-Bromo-2-fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045044#personal-protective-equipment-for-handling-
5-bromo-2-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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